Cas no 60547-72-0 (7-Methyloctahydro-1,7-ethanoazulen-2(1H)-one)

• Product Name: 7-Methyloctahydro-1,7-ethanoazulen-2(1H)-one
• CAS No: 60547-72-0
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 2834826
• PubChem ID: 71374151
• Update Time: 2025-04-21

7-Methyloctahydro-1,7-ethanoazulen-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• DTXSID10796947
• 7-Methyloctahydro-1,7-ethanoazulen-2(1H)-one
• 60547-72-0

• Inchi： 1S/C13H20O/c1-13-5-2-3-9-7-12(14)10(4-6-13)11(9)8-13/h9-11H,2-8H2,1H3
• InChI Key： FTBVYHUVAUUNDA-UHFFFAOYSA-N
• SMILES： O=C1CC2CCCC3(C)CCC1C2C3

Computed Properties

• Exact Mass: 192.151415257Da
• Monoisotopic Mass: 192.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų